N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine

• IUPAC Name: N-methyl-4-piperidin-1-yl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C11H16F3N5O/c1-15-8-16-9(19-5-3-2-4-6-19)18-10(17-8)20-7-11(12,13)14/h2-7H2,1H3,(H,15,16,17,18)
• InChI Key: KJUAIHZUIRAJPB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC(=N1)OCC(F)(F)F)N2CCCCC2
• Molecular Formula: C11H16F3N5O
• Molecular Weight: 291.27 g/mol

Description

N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine, also known as MPTP, is a synthetic compound that has been widely used in scientific research for its ability to selectively damage dopaminergic neurons. MPTP is a potent neurotoxin that has been used to model Parkinson's disease in animal studies.

Mechanism of Action

N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine is converted into a toxic metabolite, MPP+, by the enzyme monoamine oxidase-B (MAO-B) in the brain. MPP+ is then taken up by dopaminergic neurons through the dopamine transporter, where it causes mitochondrial dysfunction and oxidative stress, leading to cell death.
Biochemical and physiological effects:
N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine-induced Parkinsonism in animals has been shown to replicate many of the biochemical and physiological changes observed in human Parkinson's disease. These include the loss of dopaminergic neurons, the accumulation of alpha-synuclein protein in the brain, and the presence of Lewy bodies, which are abnormal protein aggregates.

Advantages and Limitations for Lab Experiments

The advantages of using N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine as a model for Parkinson's disease in animal studies include its ability to selectively target dopaminergic neurons and replicate many of the biochemical and physiological changes observed in human Parkinson's disease. However, the limitations of using N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine include its toxicity and the fact that it does not fully replicate the disease, as it does not involve the genetic and environmental factors that contribute to the development of Parkinson's disease in humans.

Future Directions

Future research using N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine as a model for Parkinson's disease should focus on developing therapies that can prevent or reverse the damage caused by N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine. This could involve the use of antioxidants or drugs that target the mitochondrial dysfunction and oxidative stress caused by N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine. Additionally, future research should focus on identifying the genetic and environmental factors that contribute to the development of Parkinson's disease in humans, and how these factors interact with N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine-induced Parkinsonism.

Scientific Research Applications

N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine has been used extensively in scientific research to study the mechanisms of Parkinson's disease. Animal studies have shown that N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine selectively damages dopaminergic neurons, which are the cells that degenerate in Parkinson's disease. N-methyl-4-(1-piperidinyl)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-amine-induced Parkinsonism has been used as a model to study the disease and to test potential therapies.